Cas no 71082-47-8 (6-Methoxyquinoline-3-carboxylic acid)

• Product Name: 6-Methoxyquinoline-3-carboxylic acid
• CAS No: 71082-47-8
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD08437579
• CID: 1016160
• PubChem ID: 329773378
• Update Time: 2025-05-19

6-Methoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methoxyquinoline-3-carboxylic acid
• 3-Carboxy-6-methoxyquinoline
• 3-Quinolinecarboxylic acid,6-methoxy
• 6-Methoxy-3-chinolincarbonsaeure
• 6-methoxy-quinoline-3-carboxylic acid
• QU124
• 6-methoxy-3-carboxyquinoline
• AB45135
• AMY26359
• 6-METHOXY-3-QUINOLINECARBOXYLIC ACID
• 6-Methoxy-3- quinolinecarboxvlic acid
• QSFFBQNKTUMKNW-UHFFFAOYSA-N
• 6-Methoxyquinoline-3-carboxylic acid, AldrichCPR
• WCA08247
• AKOS022174782
• 71082-47-8
• 3-Quinolinecarboxylic acid, 6-methoxy-
• UMH
• 6-Methoxyquinoline-3-carboxylicacid
• SCHEMBL61795
• EN300-1663462
• DTXSID00557847
• FT-0730579
• AS-39075
• MFCD08437579
• CS-0139428
• CHEMBL3228131
• DB-074373

• MDL： MFCD08437579
• Inchi： 1S/C11H9NO3/c1-15-9-2-3-10-7(5-9)4-8(6-12-10)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： QSFFBQNKTUMKNW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(=CC(C(=O)O)=CN=2)C=1

Computed Properties

• Exact Mass: 203.05800
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 1.94160

6-Methoxyquinoline-3-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-Methoxyquinoline-3-carboxylic acid

Comprehensive Overview of 6-Methoxyquinoline-3-carboxylic acid (CAS No. 71082-47-8): Properties, Applications, and Research Insights

6-Methoxyquinoline-3-carboxylic acid (CAS No. 71082-47-8) is a specialized organic compound belonging to the quinoline family, recognized for its unique structural features and versatile applications in pharmaceutical and chemical research. This compound, characterized by a methoxy group at the 6-position and a carboxylic acid moiety at the 3-position of the quinoline backbone, has garnered significant attention due to its potential as a building block in drug discovery and material science. Researchers and industry professionals frequently search for terms like "6-Methoxyquinoline-3-carboxylic acid synthesis", "CAS 71082-47-8 applications", and "quinoline derivatives in medicine", reflecting its relevance in contemporary scientific discourse.

The molecular structure of 6-Methoxyquinoline-3-carboxylic acid (CAS 71082-47-8) contributes to its utility in designing bioactive molecules. Quinoline derivatives are widely explored for their antimicrobial, anticancer, and anti-inflammatory properties, making this compound a valuable intermediate. Recent studies highlight its role in developing novel kinase inhibitors and fluorescence probes, aligning with trending topics such as "targeted cancer therapies" and "molecular imaging tools". Its compatibility with cross-coupling reactions further enhances its appeal in synthetic chemistry, addressing the growing demand for "sustainable synthetic methodologies".

From a commercial perspective, 6-Methoxyquinoline-3-carboxylic acid (CAS 71082-47-8) is available in high purity grades, catering to laboratories and industrial-scale production. Quality control protocols emphasize HPLC and NMR validation, ensuring compliance with regulatory standards—a critical consideration for users searching for "high-purity quinoline suppliers" or "CAS 71082-47-8 specifications". The compound’s stability under controlled storage conditions (e.g., inert atmospheres, low temperatures) also makes it a reliable choice for long-term research projects.

Emerging trends in green chemistry have spurred interest in optimizing the synthesis of 6-Methoxyquinoline-3-carboxylic acid (CAS 71082-47-8). Researchers are exploring catalytic methods to reduce waste and energy consumption, resonating with queries like "eco-friendly quinoline synthesis" and "catalytic C-H functionalization". Additionally, its potential in agrochemicals and OLED materials reflects broader applications beyond pharmaceuticals, answering user searches related to "quinolines in electronics" and "crop protection chemicals".

In conclusion, 6-Methoxyquinoline-3-carboxylic acid (CAS No. 71082-47-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted roles—from drug development to advanced materials—underscore its importance in addressing global challenges like disease treatment and sustainable technology. By staying abreast of advancements in synthesis techniques and application domains, stakeholders can leverage this compound’s full potential while meeting evolving market demands.